Cas no 2503-56-2 (7-\u200bHydroxy-\u200b5-\u200bmethyl1,\u200b2,\u200b4\u200btriazolo1,\u200b5-\u200ba\u200bpyrimidine)

• Product Name: 7-\u200bHydroxy-\u200b5-\u200bmethyl1,\u200b2,\u200b4\u200btriazolo1,\u200b5-\u200ba\u200bpyrimidine
• CAS No: 2503-56-2
• MF: C₆H₆N₄O
• MW: 150.138040065765
• MDL: MFCD00005555
• CID: 43078
• PubChem ID: 87570698
• Update Time: 2025-04-18

7-\u200bHydroxy-\u200b5-\u200bmethyl1,\u200b2,\u200b4\u200btriazolo1,\u200b5-\u200ba\u200bpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• 5-methyl-s-triazolo(1,5-a)pyrimidin-7-ol
• 5-methyl(1,2,4)triazolo(1,5-a)pyrimidin-7-ol
• 7-Hydroxy-5-methyl-1,3,4-triazaindolizine
• 7-Hydroxy-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine
• 7-Hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine
• 5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• 5-Methyl-7-hydroxy-1,2,4-triazolo[1,5-a]pyrimidine
• 7-Hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
• 4-Hydroxy-6-methyl-1,3,3a,7-tetraazaindene
• 4-hydroxy-6-methyl-1,3,3a,7-tetraza-indene
• 5-Hydroxy-7-methyl-1,3,8-triazaindolizin
• 5-methyl-1,2
• 5-Methyl-1,2,4-Triazolo[1,5-a]Pyrimidin-7-ol
• 5-Methyl-1,3,4-triazaindolizine-7-ol
• 5-Methyl-s-trazolo[1,5-]pyrimidin-7-ol
• Methyl hydroxytriazaindolizine
• 6-Methyl-4-hydroxy-1,3,3a,7-tetraazaindene
• NSC 32071
• NSC 511493
• 5-Methyl-s-triazolo[1,5-a]pyrimidin-7-ol
• 5-Methyl-7-hydroxy-1,3,4-triazaindolizine
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl-
• s-Triazolo(1,5-a)pyrimidin-7-ol, 5-methyl-
• J13JT2L1BY
• 5-meth
• 5-Methyl-(1,2,4)triazolo(1,5-a)pyrimidin-7(1H)-one
• DTXSID2074035
• CS-0081100
• CC-PMLSC-PW-03AACA011
• 4H-[1,2,4]Triazolo[1,5-a]pyrimidin-7-one, 5-methyl-
• HMS547P07
• US10975084, Example 8-4
• SDCCGMLS-0000503.P002
• 5-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• MLS000038744
• W-107268
• Trapidil impurity A, European Pharmacopoeia (EP) Reference Standard
• 5-Methyl-(1,2,4)triazolo(1,5-a)pyrimidin-7-ol
• MLS000541721
• SR-01000525938-2
• [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-methyl-
• NSC511493
• EINECS 219-706-7
• AKOS000266637
• NCGC00020700-03
• SR-01000525938-1
• BDBM56006
• 6-Methyl-4-oxo-1,3,3a,7-tetrazaindene
• F0451-0049
• Pyrimidin-7-ol, 5-methyl-S-triazolo-[1,5-a]-
• CCG-52856
• CHEMBL1717603
• 5-Methyl-7-hydroxy-S-triazolo-4-(1,5a)pyrimidine (Sta salz)
• 5-methyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• SCHEMBL272835
• BDBM492402
• FT-0621425
• 5-Methyl-7-hydroxy-1,3,4-triazindolizine
• SCHEMBL15083750
• HMS1664K09
• 112801-35-1
• 5-methyl-7-oxo-(1,2,4)triazolo(1,5-a)pyrimidine
• (1,2,4)Triazolo(1,5-a)pyrimidin-7-ol, 5-methyl-
• 5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4h)-one
• TRAPIDIL IMPURITY A [EP IMPURITY]
• 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• NCIOpen2_003740
• SR-01000525938
• NSC-511493
• 2503-56-2
• 7-Hydroxy-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine, 98%
• cid_75629
• 5-Methyl-s-triazolo[1,5-a]pyrimidine-7-ol
• 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(3H)-one
• UNII-J13JT2L1BY
• Z57722870
• SMR000034070
• 5-methyl-[1,2,4]triazolo[1,5- a]pyrimidin-7(4H)-one
• AS-15617
• INVVMIXYILXINW-UHFFFAOYSA-N
• NS00045880
• NSC-32071
• HMS2561C07
• 5-Methyl-s-triazolo-(1.5)-pyrimidine-7-ol
• AKOS015918168
• UPDDI-00398590
• MFCD00005555
• BTB 10447
• 5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol #
• s-Triazolo[1, 5-methyl-
• (1,2,4)Triazolo(1,5-a)pyrimidin-7(1H)-one, 5-methyl-
• F0907-7614
• NCGC00020700-02
• SY036135
• AKOS000121606
• DTXSID8051918
• 35523-67-2
• AKOS005363133
• 5-Methyl-7-hydroxy-s-triazolo[1,5-a]pyrimidine
• 5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• NSC32071
• 5-Methyl-7-hydroxy-1,4-triazaindolizine
• EN300-25051
• NSC 2603562
• [1,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl-
• H0273
• AM807111
• NCGC00020700-01
• Trapidil impurity A
• Maybridge1_002273
• 5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(3H)-one
• 5-METHYL-3H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-ONE
• DB-046607
• STK741622
• DB-153125
• 1,2,4-Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-methyl-
• ALBB-031651
• 4,7-dihydro-5-methyl-7-oxo[1,2,4]triazolo[1,5-a]pyrimidine
• STK324860
• STK676258
• 1,2,4Triazolo1,5-apyrimidin-7-ol, 5-methyl-
• s-Triazolo(1,5-a)pyrimidin-7-ol, 5-methyl-(8CI)
• 7-\u200bHydroxy-\u200b5-\u200bmethyl1,\u200b2,\u200b4\u200btriazolo1,\u200b5-\u200ba\u200bpyrimidine

• MDL： MFCD00005555
• Inchi： 1S/C6H6N4O/c1-4-2-5(11)10-6(9-4)7-3-8-10/h2-3H,1H3,(H,7,8,9)
• InChI Key： INVVMIXYILXINW-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C2N=CNN21
• BRN： 609440

Computed Properties

• Exact Mass: 150.05400
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: -0.5
• Topological Polar Surface Area: 57.1

Experimental Properties

• Color/Form: White crystals
• Density: 1.3471 (rough estimate)
• Melting Point: 280-283 °C (lit.)
• Boiling Point: 271.66°C (rough estimate)
• Refractive Index: 1.6700 (estimate)
• Water Partition Coefficient: Insoluble in cold water
• PSA: 63.31000
• LogP: 0.13830
• Solubility: Not determined

7-\u200bHydroxy-\u200b5-\u200bmethyl1,\u200b2,\u200b4\u200btriazolo1,\u200b5-\u200ba\u200bpyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：9
• RTECS：XZ6133300
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines